Cas no 21078-76-2 (3-methyltridecan-3-ol)

• Product Name: 3-methyltridecan-3-ol
• CAS No: 21078-76-2
• MF: C₁₄H₃₀O
• MW: 214.387404918671
• CID: 1402234
• PubChem ID: 244327
• Update Time: 2025-04-20

3-methyltridecan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyltridecan-3-ol
• CTK4E5823
• AR-1F4597
• AC1Q77CW
• AG-J-57371
• AC1L6DHC
• NSC55187
• 2-Ethyl-dodecan-2-ol
• 3-methyl-3-tridecanol
• 3-METHYL TRIDECANOL-3
• 2-Ethyl-dodecan-2-ol;3-methyl-3-tridecanol;3-METHYL TRIDECANOL-3;
• SCHEMBL6322448
• ethylmethylundecanol
• 21078-76-2
• DTXSID70288292
• NSC-55187
• AKOS014478970
• KPNPVQMWGFMMJE-UHFFFAOYSA-N
• DS-004924
• NSC 55187

• Inchi： 1S/C14H30O/c1-4-6-7-8-9-10-11-12-13-14(3,15)5-2/h15H,4-13H2,1-3H3
• InChI Key： KPNPVQMWGFMMJE-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCCCCCCCCC

Computed Properties

• Exact Mass: 214.23000
• Monoisotopic Mass: 214.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.833
• Boiling Point: 265.7°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.444
• PSA: 20.23000
• LogP: 4.67820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols